Cas no 899996-07-7 (N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide)

• Product Name: N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide
• CAS No: 899996-07-7
• MF: C₁₆H₁₃N₃O₆S
• MW: 375.355922460556
• CID: 5493314
• Update Time: 2025-10-30

N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-3-(1,1,3-trioxo-1,2-benzothiazol-2-yl)propanamide
• N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

• Inchi： 1S/C16H13N3O6S/c20-15(17-11-5-7-12(8-6-11)19(22)23)9-10-18-16(21)13-3-1-2-4-14(13)26(18,24)25/h1-8H,9-10H2,(H,17,20)
• InChI Key： PLQRQPBMLXNKIB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CCN1C(=O)C2=CC=CC=C2S1(=O)=O

Additional information on N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1lambda6,2-benzothiazol-2-yl)propanamide

Introduction to CAS No. 899996-07-7: N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide

The compound with CAS No. 899996-07-7, known as N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups that enable it to participate in a wide range of chemical reactions and applications.

Recent advancements in chemical synthesis and characterization techniques have allowed researchers to delve deeper into the properties of N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide. Studies have highlighted its role in the development of advanced materials and its potential as a precursor for more complex molecules with tailored functionalities.

The molecular structure of this compound is characterized by a benzothiazole ring system fused with a trioxane moiety. This unique combination provides the compound with exceptional stability and reactivity under specific conditions. The presence of the nitrophenyl group further enhances its electronic properties, making it a valuable component in various chemical processes.

One of the most promising applications of N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide lies in its use as an intermediate in the synthesis of advanced polymers and composites. Researchers have demonstrated that this compound can serve as a building block for creating high-performance materials with enhanced mechanical and thermal properties.

Furthermore, recent studies have explored the potential of this compound in the field of catalysis. Its ability to act as a catalyst or catalyst precursor has opened new avenues for efficient chemical transformations. The trioxane moiety within the molecule has been shown to facilitate specific reaction pathways, making it a valuable tool in asymmetric synthesis and other specialized reactions.

In terms of synthesis methods, N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yl)propanamide can be prepared through a multi-step process involving nucleophilic substitutions and condensation reactions. The optimization of reaction conditions has significantly improved the yield and purity of the compound.

The safety and environmental impact of this compound are also critical considerations. Research has shown that proper handling and disposal protocols are essential to minimize any potential risks associated with its use. Ongoing studies aim to further understand its biodegradability and toxicity profiles to ensure safe industrial applications.

In conclusion, N-(4-nitrophenyl)-3-(1,1,3-trioxo-2,3-dihydro-1λ6,2-benzothiazol-2-yli propanamide (CAS No. 899996_07_7) represents a significant advancement in modern chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new possibilities for this compound